Cas no 74447-73-7 (3-Bromo-4-methoxybiphenyl)

• Product Name: 3-Bromo-4-methoxybiphenyl
• CAS No: 74447-73-7
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• MDL: MFCD00079720
• CID: 90633
• PubChem ID: 262267
• Update Time: 2025-05-24

3-Bromo-4-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxybiphenyl
• 2-bromo-1-methoxy-4-phenylbenzene
• 2-methoxy-5-phenyl-phenylbromide
• NSC 95719
• NSC95719
• SCHEMBL3924409
• CCG-41652
• 3-bromo-4-methoxy-1,1'-biphenyl
• 74447-73-7
• 2-bromo-4-phenylanisole
• NCIOpen2_005834
• ZCA44773
• DTXSID40294289
• AS-58614
• CS-0313423
• IDI1_012362
• BRD-K60094948-001-01-8
• AKOS000511681
• HMS1433M07
• FT-0739177
• NSC-95719
• SR-01000631713-1
• QJGJVVIDRMVQMR-UHFFFAOYSA-N
• 2-bromo-1-methoxy-4-phenyl-benzene
• Maybridge3_000975
• MFCD00079720
• DB-030263

• MDL： MFCD00079720
• Inchi： 1S/C13H11BrO/c1-15-13-8-7-11(9-12(13)14)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： QJGJVVIDRMVQMR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 261.99900
• Monoisotopic Mass: 261.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Powder.
• Density: 1.35
• Boiling Point: 333.8°C at 760 mmHg
• Flash Point: 137.7°C
• Refractive Index: 1.583
• PSA: 9.23000
• LogP: 4.12470
• Solubility: Not determined

Additional information on 3-Bromo-4-methoxybiphenyl

Introduction to 3-Bromo-4-methoxybiphenyl (CAS No. 74447-73-7) and Its Emerging Applications in Chemical Biology

3-Bromo-4-methoxybiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 74447-73-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by a bromine substituent at the third position and a methoxy group at the fourth position, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The biphenyl core is a well-documented motif in medicinal chemistry, known for its stability, lipophilicity, and ability to interact with biological targets. The introduction of halogen atoms, such as bromine, into this framework enhances its reactivity, making it a versatile intermediate for further functionalization. The methoxy group, on the other hand, contributes to hydrophobicity while also serving as a handle for further chemical modifications.

In recent years, 3-Bromo-4-methoxybiphenyl has been extensively explored in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of 3-Bromo-4-methoxybiphenyl, researchers have designed compounds that selectively inhibit specific kinases, thereby modulating cellular processes and potentially treating associated disorders.

Furthermore, this compound has shown promise in the field of materials science. Its ability to form stable π-stacking interactions with other aromatic molecules makes it a candidate for use in organic electronics and liquid crystal displays (LCDs). The bromine substituent also allows for further cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in the synthesis of complex organic materials.

Recent studies have highlighted the role of 3-Bromo-4-methoxybiphenyl in drug discovery efforts aimed at addressing neurological disorders. Researchers have synthesized derivatives of this compound that exhibit neuroprotective properties, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group's ability to modulate receptor binding affinities has been particularly useful in optimizing these neuroactive agents.

The compound's utility extends to antimicrobial applications as well. In an era where antibiotic resistance is becoming increasingly prevalent, there is a pressing need for novel antimicrobial agents. 3-Bromo-4-methoxybiphenyl derivatives have been investigated for their ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Preliminary findings indicate that certain analogs exhibit potent activity against Gram-positive bacteria, offering a promising lead for further development.

From a synthetic chemistry perspective, 3-Bromo-4-methoxybiphenyl serves as an excellent building block for constructing more complex molecules. Its bromine atom can be readily exchanged with other functional groups via nucleophilic substitution reactions, while the methoxy group can be oxidized to an aldehyde or carboxylic acid under appropriate conditions. These transformations provide chemists with a high degree of flexibility in designing molecules with tailored properties.

The pharmaceutical industry has also recognized the potential of 3-Bromo-4-methoxybiphenyl as an intermediate in the production of therapeutic agents. Its incorporation into drug candidates has led to compounds with improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of drugs. This underscores its importance as a key component in modern drug design strategies.

In conclusion, 3-Bromo-4-methoxybiphenyl (CAS No. 74447-73-7) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working on kinase inhibitors, materials science innovations, neurological therapies, and antimicrobial agents. As our understanding of its chemical properties continues to evolve, so too will its role in advancing scientific discovery and therapeutic development.